Cas no 2277-42-1 (L-Monapterin)

• Product Name: L-Monapterin
• CAS No: 2277-42-1
• Molecular Formula: C₉H₁₁N₅O₄
• Molecular Weight: 253.21474
• CID: 276429
• PubChem ID: 135565113

L-Monapterin Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]-
• L-Monapterin
• L-MONAPTERIN [L-THREO-NEOPTERIN]
• (S-(R*,R*))-2-Amino-6-(1,2,3-trihydroxypropyl)-1H-pteridin-4-one
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]pteridin-4(1H)-one
• 670-65-5
• 2-Amino-6-((1S,2S)-1,2,3-trihydroxypropyl)pteridin-4(1H)-one
• UNII-H27WF8XSQO
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]-3H-pteridin-4-one
• NEOPTERIN L-THREO-FORM [MI]
• CHEBI:49751
• Neopterin, L-threo-
• MPU
• L-(+)-Monapterin
• Q27121633
• [S-(R*,R*)]-2-amino-6-(1,2,3-trihydroxypropyl)-4(1H)-Pteridinone
• 2-amino-6-((1S,2S)-1,2,3-trihydroxypropyl)pteridin-4(3H)-one
• 4(1H)-PTERIDINONE, 2-AMINO-6-((1S,2S)-1,2,3-TRIHYDROXYPROPYL)-
• L-threo-Monapterin
• D-(+)-Neopterin
• MONAPTERIN, L-(+)-
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]-1H-pteridin-4-one
• L-6-(threo-1',2',3'-Trihydroxypropyl)pterin
• L-Threoneopterin
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]pteridin-4(3H)-one
• H27WF8XSQO
• DTXSID201021403
• AM84689
• 2-amino-6-[(1S,2S)-1,2,3-trihydroxypropyl]-1,4-dihydropteridin-4-one
• L-threo-Neopterin
• 2277-42-1
• EINECS 218-903-5
• 6-(L-threo-1,2,3-trihydroxypropyl)-pterin
• D-MONAPTERIN
• 2-amino-6-(L-threo-trihydroxypropyl)-4(3H)-Pteridinone

• InChIKey： BMQYVXCPAOLZOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11N5O4/c10-9-13-7-5(8(18)14-9)12-3(1-11-7)6(17)4(16)2-15/h1,4,6,15-17H,2H2,(H3,10,11,13,14,18)
• SMILES： NC1NC(=O)C2C(=NC=C(C(O)C(O)CO)N=2)N=1

Computed Properties

• Exact Mass: 253.081
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 253.081
• Heavy Atom Count: 18
• Complexity: 363
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.5
• Topological Polar Surface Area: 154A^2

Experimental Properties

• LogP: -1.73690
• PSA: 158.24000
• Refractive Index: 1.86
• Boiling Point: 697.7 °C at 760 mmHg
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 375.7 °C
• Density: 2.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives